2-[(4-Butylanilino)carbonyl]benzoic acid

• Molecular Formula: C18H19NO3
• Molecular Weight: 297.3 g/mol
• IUPAC Name: 2-[(4-butylphenyl)carbamoyl]benzoic acid
• InChI: InChI=1S/C18H19NO3/c1-2-3-6-13-9-11-14(12-10-13)19-17(20)15-7-4-5-8-16(15)18(21)22/h4-5,7-12H,2-3,6H2,1H3,(H,19,20)(H,21,22)
• InChI Key: BCUZEEQRFLSHRK-UHFFFAOYSA-N
• SMILES: CCCCC1=CC=C(C=C1)NC(=O)C2=CC=CC=C2C(=O)O

Description

2-[(4-Butylanilino)carbonyl]benzoic acid, commonly known as Boc-4-ABA, is an organic compound that is widely used in scientific research. It is a derivative of benzoic acid and has a molecular weight of 329.4 g/mol. Boc-4-ABA is a white crystalline powder that is soluble in organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO). This compound is used as a building block in the synthesis of peptides and other organic molecules.

Mechanism of Action

The mechanism of action of Boc-4-ABA is not well understood. However, it is known to act as a protecting group for the amine group of amino acids during peptide synthesis. Boc-4-ABA is also known to be stable under acidic conditions and can be removed using a mild base such as triethylamine.
Biochemical and Physiological Effects:
Boc-4-ABA does not have any known biochemical or physiological effects. It is used solely as a building block in the synthesis of peptides and other organic molecules.

Advantages and Limitations for Lab Experiments

Boc-4-ABA has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It is also soluble in organic solvents, which makes it easy to handle in the lab. However, Boc-4-ABA has some limitations. It is not soluble in water, which limits its use in aqueous reactions. In addition, Boc-4-ABA is not suitable for use in vivo due to its toxicity.

Future Directions

There are several future directions for the use of Boc-4-ABA in scientific research. One direction is the development of new synthetic methods for Boc-4-ABA that are more efficient and environmentally friendly. Another direction is the use of Boc-4-ABA in the synthesis of new peptides and other organic molecules with potential pharmaceutical and agrochemical applications. Finally, the use of Boc-4-ABA as a reagent in the analysis of amino acids and other organic compounds could be further explored.

Synthesis Methods

Boc-4-ABA can be synthesized using various methods, including the reaction of 4-aminobenzoic acid with n-butyl isocyanate in the presence of a coupling reagent such as dicyclohexylcarbodiimide (DCC) and 1-hydroxybenzotriazole (HOBt). This reaction results in the formation of Boc-4-ABA, which can be purified using column chromatography. Another method involves the reaction of 4-nitrobenzoic acid with n-butylamine in the presence of a reducing agent such as iron powder. This reaction results in the formation of 4-aminobenzoic acid, which can be further reacted with n-butyl isocyanate to form Boc-4-ABA.

Scientific Research Applications

Boc-4-ABA is widely used in scientific research as a building block in the synthesis of peptides and other organic molecules. It is used to protect the amine group of amino acids during peptide synthesis. Boc-4-ABA is also used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. In addition, Boc-4-ABA is used as a reagent in the analysis of amino acids and other organic compounds.